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Compound of Interest

Compound Name:
{[(2R)-azetidin-2-

yl]methyl}dimethylamine

Cat. No.: B11924833

Get Quote

Executive Summary & Chemical Profile[1]
{[(2R)-Azetidin-2-yl]methyl}dimethylamine is a high-value chiral building block, functioning

primarily as a conformationally restricted diamine. Structurally, it serves as a bioisostere for

proline and piperidine derivatives, offering unique vector orientation for drug discovery

campaigns.[1]

This guide details the experimental handling of this molecule, focusing on chemoselective

functionalization of the secondary azetidine nitrogen (N1) while preserving the integrity of the

strained four-membered ring and the basic exocyclic dimethylamine moiety.
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Property Data

IUPAC Name 1-[(2R)-azetidin-2-yl]-N,N-dimethylmethanamine

Molecular Formula C₆H₁₄N₂

Molecular Weight 114.19 g/mol

Chirality (2R)-Configuration

Key Functional Groups
Secondary Amine (Ring, Nucleophilic); Tertiary

Amine (Exocyclic, Basic)

pKa (Estimated) ~10.5 (Ring NH), ~9.2 (NMe₂)

Physical State
Colorless to pale yellow oil (Free Base);

Hygroscopic Solid (HCl Salt)

Stability & Handling (The "Strain" Factor)
The azetidine ring possesses approximately 25.4 kcal/mol of ring strain.[1][2] While kinetically

stable under basic and neutral conditions, it is susceptible to acid-catalyzed ring opening,

particularly in the presence of nucleophiles.

Stability Logic Diagram
The following decision tree illustrates the stability windows for experimental design.
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Experimental Condition

Acidic Media (pH < 4) Basic/Neutral (pH > 7)

Nucleophile Present? STABLE
(Safe for derivatization)

Standard Conditions

Temperature > 60°C?

No (Non-nucleophilic acid)

HIGH RISK
(Ring Opening/Polymerization)

Yes (e.g., Cl-, RSH)

Yes

CAUTION
(Monitor Kinetics)

No

Click to download full resolution via product page

Figure 1: Stability logic for azetidine scaffolds. Avoid high temperatures in acidic media to

prevent thermodynamic relaxation via ring opening.

Experimental Protocols
Protocol A: Chemoselective N1-Acylation (Amide
Coupling)
Objective: Derivatize the secondary ring nitrogen without quaternizing the exocyclic tertiary

amine. Mechanism: The secondary amine is sterically more accessible and more nucleophilic

than the bulky dimethylamino group.[1]

Materials:
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Substrate: {[(2R)-azetidin-2-yl]methyl}dimethylamine (1.0 equiv)

Carboxylic Acid (R-COOH): 1.1 equiv

Coupling Agent: HATU or T3P (Propylphosphonic anhydride)[1]

Base: DIPEA (N,N-Diisopropylethylamine) - Crucial: Use 3.0 equiv to neutralize the HCl salt

if starting material is not free base.

Solvent: DMF or DCM (Anhydrous)[1]

Step-by-Step:

Preparation: Dissolve the Carboxylic Acid (1.1 equiv) in DMF (0.2 M concentration).

Activation: Add DIPEA (3.0 equiv) followed by HATU (1.1 equiv).[1] Stir at 0°C for 15 minutes

to form the activated ester.

Addition: Add {[(2R)-azetidin-2-yl]methyl}dimethylamine (dissolved in minimal DMF)

dropwise to the activated mixture.

Note: If using the dihydrochloride salt, ensure the DIPEA is added before the coupling

agent to liberate the free amine.

Reaction: Allow to warm to Room Temperature (20-25°C). Stir for 2-4 hours. Monitor by LC-

MS.[1]

Checkpoint: Look for [M+H]+ corresponding to Product. If [M+H]+ is +15 mass units higher

than expected, check for methyl transfer (rare with HATU, possible with methyl esters).[1]

Workup: Dilute with EtOAc. Wash with saturated NaHCO₃ (Do NOT use acidic wash like 1N

HCl, as the product contains a basic amine and will extract into the aqueous layer).[1]

Purification: Dry organic layer over Na₂SO₄. Evaporate. Purify via flash chromatography

(DCM/MeOH/NH₃ gradient) to recover the amine-containing product.[1]

Protocol B: N1-Arylation (SNAr)
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Objective: Install an aryl group on the azetidine nitrogen.[1] Context: Azetidines are excellent

nucleophiles for SNAr due to the "ring strain release" effect on the transition state (hybridization

change).[1]

Materials:

Substrate: Free base azetidine (1.0 equiv)

Electrophile: 2-Fluoropyridine or 4-Chloronitrobenzene (1.2 equiv)

Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃

Solvent: DMSO or NMP

Step-by-Step:

Mix: Combine substrate, electrophile, and base in DMSO (0.5 M).

Heat: Heat to 80°C.

Critical Control: Do not exceed 100°C. While basic conditions are generally safe, extreme

heat can promote elimination of the exocyclic amine or ring degradation.[1]

Monitor: Reaction is usually fast (1-3 hours) due to the high nucleophilicity of the azetidine.

[1]

Workup: Pour into water. Extract with EtOAc.[1] The product will be basic; ensure the

aqueous phase pH is >10 during extraction to keep the product in the organic phase.

Protocol C: Salt Formation (Storage & Stabilization)
Objective: Convert the unstable oil free base into a stable, crystalline dihydrochloride salt.

Step-by-Step:

Dissolve the free base oil in diethyl ether or MTBE (0.1 g/mL).[1]

Cool to 0°C in an ice bath.
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Add 4M HCl in Dioxane (2.2 equiv) dropwise with vigorous stirring.

A white precipitate (dihydrochloride salt) will form immediately.[1]

Filtration: Filter the solid under nitrogen (hygroscopic!).[1]

Drying: Dry under high vacuum for 24 hours. Store at -20°C under Argon.

Advanced Application: Chiral Ligand Synthesis
This molecule is a chiral 1,2-diamine equivalent (structurally 1,3 but spatially proximate).[1] It

can be used to synthesize chiral ligands for asymmetric catalysis (e.g., Zinc-catalyzed aldol

reactions).[1]

Workflow Diagram: Ligand Synthesis

Starting Material
(2R)-Azetidine Diamine

Sulfonylation
(Tf2O / Pyridine)Path A

Reductive Amination
(Ar-CHO / NaBH(OAc)3)

Path B

Sulfonamide Ligand
(Lewis Acid Catalysis)

N-Alkyl Ligand
(Organocatalysis)

Click to download full resolution via product page

Figure 2: Divergent synthesis of chiral ligands utilizing the secondary amine handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10321053/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10321053/
https://www.researchgate.net/publication/277463850_Preparation_and_Synthetic_Applications_of_Azetidines
https://www.benchchem.com/product/b1447604
https://ricerca.uniba.it/retrieve/d05bd546-155c-43eb-b4ef-b2970531875c/Azetidine-Flow-JOC-%20jo-2021-01297s-Rev%20%281%29.pdf
https://www.researchgate.net/figure/Preparation-of-2-substituted-azetidines-via-C-H-arylation_fig4_332955394
https://www.benchchem.com/product/b11924833/docs#technical-guide-reactivity-protocols-for-2r-azetidin-2-yl-methyl-dimethylamine
https://www.benchchem.com/product/b11924833/docs#technical-guide-reactivity-protocols-for-2r-azetidin-2-yl-methyl-dimethylamine
https://www.benchchem.com/product/b11924833/docs#technical-guide-reactivity-protocols-for-2r-azetidin-2-yl-methyl-dimethylamine
https://www.benchchem.com/product/b11924833/docs#technical-guide-reactivity-protocols-for-2r-azetidin-2-yl-methyl-dimethylamine
https://www.benchchem.com/product/b11924833?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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